Cas no 851717-97-0 (N-{4-1-cyclohexanecarbonyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{4-1-cyclohexanecarbonyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 851717-97-0
• MF: C₂₃H₂₆FN₃O₃S
• MW: 443.534247875214
• CID: 5915308
• PubChem ID: 3286704
• Update Time: 2025-10-19

N-{4-1-cyclohexanecarbonyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-[4-[1-(cyclohexylcarbonyl)-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl]-
• WAY-275381
• AKOS008147411
• SR-01000126078
• 851717-97-0
• SR-01000126078-1
• Z815263994
• N-[4-[2-(cyclohexanecarbonyl)-3-(2-fluorophenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• F0621-0136
• SCHEMBL14133808
• N-{4-[1-cyclohexanecarbonyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• N-(4-(1-(cyclohexanecarbonyl)-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• N-{4-1-cyclohexanecarbonyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

• Inchi： 1S/C23H26FN3O3S/c1-31(29,30)26-18-13-11-16(12-14-18)21-15-22(19-9-5-6-10-20(19)24)27(25-21)23(28)17-7-3-2-4-8-17/h5-6,9-14,17,22,26H,2-4,7-8,15H2,1H3
• InChI Key： GOZBZVDDEGXDIG-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=C(C2CC(C3=CC=CC=C3F)N(C(C3CCCCC3)=O)N=2)C=C1)(=O)=O

Computed Properties

• Exact Mass: 443.16789104g/mol
• Monoisotopic Mass: 443.16789104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 578.6±60.0 °C(Predicted)
• pka: 8.42±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{4-1-cyclohexanecarbonyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Introduction to N-{4-1-cyclohexanecarbonyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide and Its Significance in Modern Chemical Biology

N-{4-1-cyclohexanecarbonyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide is a sophisticated organic compound characterized by its intricate molecular structure and potential biological activity. This compound, identified by its CAS number 851717-97-0, has garnered significant attention in the field of chemical biology due to its unique structural features and promising applications in drug discovery and therapeutic development.

The molecular framework of N-{4-1-cyclohexanecarbonyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide incorporates several key pharmacophoric elements that contribute to its biological relevance. The presence of a cyclohexanecarbonyl group enhances the compound's solubility and stability, while the pyrazole ring introduces a heterocyclic scaffold known for its role in modulating biological pathways. Additionally, the 2-fluorophenyl moiety adds a layer of electronic diversity, which can influence the compound's interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives as potential therapeutic agents. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound N-{4-1-cyclohexanecarbonyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide represents a significant advancement in this area, as it combines multiple pharmacophores into a single molecule.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular architecture efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of innovative approaches in drug development.

One of the most compelling aspects of N-{4-1-cyclohexanecarbonyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide is its potential application in targeting specific biological pathways. The pyrazole ring, in particular, has been extensively studied for its ability to interact with enzymes and receptors involved in various diseases. Preclinical studies have demonstrated that derivatives of pyrazole can exhibit significant therapeutic effects by modulating these pathways. The incorporation of the 2-fluorophenyl group further enhances the compound's binding affinity and selectivity, making it a promising candidate for further development.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between N-{4-1-cyclohexanecarbonyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide and its biological targets. These tools have enabled researchers to predict binding affinities, optimize molecular structures, and identify potential lead compounds for drug development. By leveraging computational methods alongside experimental techniques, scientists can accelerate the discovery process and reduce the time required to bring new therapeutics to market.

Recent advancements in high-throughput screening (HTS) technologies have further facilitated the exploration of N-{4-1-cyclohexanecarbonyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide's potential applications. HTS allows for the rapid evaluation of thousands of compounds against various biological targets, providing valuable insights into their efficacy and safety profiles. This approach has been particularly effective in identifying novel drug candidates that may not have been discovered through traditional screening methods.

The compound's structural features also make it an attractive candidate for further modifications to enhance its pharmacological properties. By employing structure-based drug design principles, researchers can make targeted alterations to improve solubility, bioavailability, and target specificity. Such modifications are crucial for optimizing drug candidates for clinical use and ensuring their effectiveness in treating various diseases.

In conclusion, N-{4-1-cyclohexanecarbonyl-5-(2-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylylphenyl}methanesulfonamide represents a significant advancement in the field of chemical biology. Its complex molecular structure and diverse pharmacophoric elements make it a promising candidate for drug discovery and therapeutic development. By combining innovative synthetic methodologies with cutting-edge computational tools and HTS technologies, researchers can accelerate the discovery process and bring new treatments to patients who need them most.